![molecular formula C20H15NO5 B4791863 phenyl 3-[(4-nitrophenoxy)methyl]benzoate](/img/structure/B4791863.png)
phenyl 3-[(4-nitrophenoxy)methyl]benzoate
Overview
Description
Phenyl 3-[(4-nitrophenoxy)methyl]benzoate, also known as NPMB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Phenyl 3-[(4-nitrophenoxy)methyl]benzoate has been studied extensively for its potential applications in various fields. One of the most promising applications of this compound is in the development of new drugs. This compound has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties, making it a potential candidate for the development of new drugs to treat these diseases.
Mechanism of Action
Phenyl 3-[(4-nitrophenoxy)methyl]benzoate exerts its pharmacological effects by inhibiting the activity of certain enzymes in the body. Specifically, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. By inhibiting COX-2 activity, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory properties, this compound has been found to exhibit anti-cancer properties by inducing apoptosis, or programmed cell death, in cancer cells. This compound has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the advantages of phenyl 3-[(4-nitrophenoxy)methyl]benzoate is its versatility, as it can be used in a variety of lab experiments. However, the complexity of its synthesis method can make it difficult to obtain in large quantities, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on phenyl 3-[(4-nitrophenoxy)methyl]benzoate. One area of interest is the development of new drugs based on this compound. Another area of interest is the study of the mechanism of action of this compound, which could lead to the development of new treatments for various diseases. Additionally, further research is needed to explore the potential applications of this compound in other fields, such as agriculture and environmental science.
Properties
IUPAC Name |
phenyl 3-[(4-nitrophenoxy)methyl]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO5/c22-20(26-19-7-2-1-3-8-19)16-6-4-5-15(13-16)14-25-18-11-9-17(10-12-18)21(23)24/h1-13H,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKRFVQYSZCMNEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC(=O)C2=CC=CC(=C2)COC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.